![molecular formula C26H29N3O2 B3887269 N-(2,4-dimethoxybenzylidene)-4-(diphenylmethyl)-1-piperazinamine](/img/structure/B3887269.png)
N-(2,4-dimethoxybenzylidene)-4-(diphenylmethyl)-1-piperazinamine
Overview
Description
N-(2,4-dimethoxybenzylidene)-4-(diphenylmethyl)-1-piperazinamine, also known as compound 1, is a synthetic small molecule that has been extensively studied for its potential therapeutic applications. Compound 1 is a piperazine derivative that has been shown to exhibit anti-cancer, anti-inflammatory, and anti-fibrotic properties.
Mechanism of Action
The mechanism of action of N-(2,4-dimethoxybenzylidene)-4-(diphenylmethyl)-1-piperazinamine 1 is not fully understood, but it is believed to target multiple signaling pathways involved in cancer, inflammation, and fibrosis. In cancer cells, this compound 1 has been shown to induce apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt pathway. In inflammatory diseases, this compound 1 has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting the NF-κB pathway. In fibrotic diseases, this compound 1 has been shown to inhibit the TGF-β/Smad pathway, which is involved in the development of fibrosis.
Biochemical and Physiological Effects
Compound 1 has been shown to exhibit various biochemical and physiological effects in preclinical studies. In cancer cells, this compound 1 has been shown to inhibit cell proliferation, induce apoptosis, and inhibit tumor growth. In inflammatory diseases, this compound 1 has been shown to reduce inflammation and improve disease symptoms. In fibrotic diseases, this compound 1 has been shown to reduce fibrosis and improve organ function.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2,4-dimethoxybenzylidene)-4-(diphenylmethyl)-1-piperazinamine 1 is its potential as a multi-targeted therapeutic agent for various diseases. Compound 1 has been shown to target multiple signaling pathways involved in cancer, inflammation, and fibrosis, making it a potential therapeutic agent for these diseases. However, one of the limitations of this compound 1 is its low solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-(2,4-dimethoxybenzylidene)-4-(diphenylmethyl)-1-piperazinamine 1. One direction is to further investigate its potential as a therapeutic agent for cancer, inflammation, and fibrosis in preclinical and clinical studies. Another direction is to develop new derivatives of this compound 1 with improved solubility and potency. Furthermore, the mechanism of action of this compound 1 needs to be further elucidated to fully understand its therapeutic potential.
Scientific Research Applications
Compound 1 has been extensively studied for its potential therapeutic applications in various diseases. In cancer research, N-(2,4-dimethoxybenzylidene)-4-(diphenylmethyl)-1-piperazinamine 1 has been shown to exhibit anti-cancer properties by inducing apoptosis and inhibiting tumor growth in various cancer cell lines. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis have also been studied with this compound 1, showing its potential as an anti-inflammatory agent. Furthermore, this compound 1 has been shown to exhibit anti-fibrotic properties, making it a potential therapeutic agent for fibrotic diseases such as liver fibrosis and pulmonary fibrosis.
properties
IUPAC Name |
(E)-N-(4-benzhydrylpiperazin-1-yl)-1-(2,4-dimethoxyphenyl)methanimine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29N3O2/c1-30-24-14-13-23(25(19-24)31-2)20-27-29-17-15-28(16-18-29)26(21-9-5-3-6-10-21)22-11-7-4-8-12-22/h3-14,19-20,26H,15-18H2,1-2H3/b27-20+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPLXUHNEYRPGAC-NHFJDJAPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C=NN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)/C=N/N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.